Cas no 1807211-79-5 ((6-Bromo-5-methylpyridin-2-yl)methanol)

• Product Name: (6-Bromo-5-methylpyridin-2-yl)methanol
• CAS No: 1807211-79-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 4727795
• Update Time: 2025-09-28

(6-Bromo-5-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-5-methylpyridin-2-yl)methanol
• 2-Bromo-3-methylpyridine-6-methanol
• FCH2496354
• AX8260253

• Inchi： 1S/C7H8BrNO/c1-5-2-3-6(4-10)9-7(5)8/h2-3,10H,4H2,1H3
• InChI Key： IZHRFMNZOHANHH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-Bromo-5-methylpyridin-2-yl)methanol

(6-Bromo-5-methylpyridin-2-yl)methanol: A Comprehensive Overview

The compound (6-Bromo-5-methylpyridin-2-yl)methanol, identified by the CAS number 1807211-79-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule consists of a pyridine ring substituted with a bromine atom at position 6, a methyl group at position 5, and a hydroxymethyl group (-CH₂OH) at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the hydroxymethyl group in (6-Bromo-5-methylpyridin-2-yl)methanol introduces additional functional diversity, making it a valuable building block for further chemical modifications. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, such as those targeting cancer therapies.

The synthesis of (6-Bromo-5-methylpyridin-2-yl)methanol typically involves multi-step reactions, often starting from readily available pyridine precursors. One common approach is the nucleophilic substitution reaction, where bromine is introduced at position 6 under specific conditions. The methyl group at position 5 can be introduced through alkylation or methylation reactions, while the hydroxymethyl group is added via hydroxylation or oxidation processes. These methods have been optimized in recent years to improve yield and purity, reflecting advancements in synthetic chemistry.

In terms of physical properties, (6-Bromo-5-methylpyridin-2-yl)methanol exhibits a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol has been characterized, making it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are crucial for its application in pharmaceutical formulations and chemical processes.

The biological activity of this compound has been a subject of intense research. Studies have shown that it exhibits moderate inhibitory effects on certain enzymes, making it a potential candidate for drug development. Additionally, its ability to act as a chelating agent has been explored in coordination chemistry, where it can form stable complexes with metal ions. These findings underscore its versatility across different scientific domains.

In conclusion, (6-Bromo-5-methylpyridin-2-yl)methanol is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure and functional groups make it an attractive target for further exploration in fields ranging from medicinal chemistry to materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.